Cas no 583-39-1 (1H-1,3-benzodiazole-2-thiol)

1H-1,3-benzodiazole-2-thiol is a versatile thiol-containing heterocycle offering excellent nucleophilicity and reactivity in various chemical transformations. Its unique structure facilitates the formation of stable sulfur bridges, enabling efficient and selective conjugation reactions with electrophiles. This compound serves as an invaluable building block for synthesizing biologically active compounds and advanced materials.
1H-1,3-benzodiazole-2-thiol structure
1H-1,3-benzodiazole-2-thiol structure
Product Name:1H-1,3-benzodiazole-2-thiol
CAS No:583-39-1
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD00466107
CID:38489
PubChem ID:707035
Update Time:2025-08-06

1H-1,3-benzodiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzo[d]imidazole-2-thiol
    • MBI
    • Benzimidazole-2-thiol
    • Antioxidant MB
    • 1H-benzimidazol-2-yl hydrosulfide
    • 2-MERCAPTO BENZIMIDAZOLE
    • 1,3-dihydro-2h-benzimidazole-2-thion
    • 1,3-Dihydro-2H-benzimidazole-2-thione
    • 1,3-Dihydro-benzoimidazole-2-thione
    • 2,3-Dihydro-1H-benzimidazole-2-thiol
    • 2-Benzimidazolethione
    • 2-Benzimidazolinethione
    • 2-benzimidazolinthion
    • 2-Mercapto benzanidazole
    • 2H-Benzimidazole-2-thione, 1,3-dihydro-
    • 2-Mercaptobenzoimidazole
    • 2-merkaptobenzimidazol
    • 2-Thiobenzimidazole
    • 2-Thiol benzimidazole
    • Anitiegene MB
    • Antiegene MB
    • Antigen MB
    • Antigene MB
    • 1H-benziMidazole-2-thiol
    • 2-Mercaptobenzimidaz
    • 1H-benzo[d]imidazole-2(3H)-thione
    • 2,3-dihydro-1H-benzimidazole-2-thione
    • 2,3-dihydro-2-benzimidazolethione
    • 2-Benzothiazolethiol
    • 2-Mercaptobenzothiazole
    • Accelerator M
    • AOMB
    • asmmb
    • Captax
    • Nocrac MB
    • Thiotax
    • USAF xf-21
    • Vulkanox
    • 2-Benzimidazolethiol
    • 2-Mercaptobenzimidazole
    • 1H-Benzoimidazole-2-thiol
    • o-Phenylenethiourea
    • Mercaptobenzimidazole
    • Permanax 21
    • Mercaptobenzoimidazole
    • ASM MB
    • Benzimidazolethiol
    • 2-Me
    • 2-Mercaptobenzimidazole Joyce
    • Rabeprazolesodium EP Impurity F
    • Rabeprazole Mercapto Impurity 2
    • Rabeprazole-1
    • 2,3-dihydrobenzimidazol-2-thione
    • Rabeprazole Impurity 33（Rabeprazole EP Impurity F）
    • 1H-1,3-benzodiazole-2-thiol
    • 2-Mercaptobenzimidazole, analytical standard
    • 2-BENZIMIDAZOLETHIOL [MI]
    • NSC-186246
    • 2-Benzimidazolethiol; Benzimidazole-2-thiol
    • NCGC00257094-01
    • NSC186246
    • 2-sulfanylbenzimidazole
    • S 00965
    • AKOS000119126
    • 2-Mercapto-1H-benzimidazole
    • 1,3-Dihydro-benzimidazole-2-thione
    • NCGC00259377-01
    • PD148021
    • 2-Benzimidazole thiol
    • NSC 186246
    • 2mercaptobenzimidazole
    • BIDD:GT0154
    • 2(3H)-Benzimidazolethione
    • SMR000322777
    • AM90365
    • AI3-18633
    • WLN: T56 BMYMJ CUS
    • AH-034/32845023
    • SR-01000637371-1
    • EINECS 209-502-6
    • 2-Mercaptobenzimidazole, 98%
    • FT-0671082
    • USAF EK-6540
    • NCI-C56268
    • BDBM50570899
    • AKOS016371491
    • HMS561B11
    • B0055
    • AC-6272
    • starbld0019593
    • 1H-Benzoimidazol-2-thiol
    • HMS2671C17
    • Q16004147
    • DTXCID805536
    • Merkaptobenzimidazol [Czech]
    • CHEMBL70141
    • 2-mercaptobenzimidazol
    • FT-0643221
    • 1h-benzimidazole-2(3h)-thione
    • MLS000420224
    • Lansoprazole EP Impurity E
    • FT-0612739
    • A930054
    • SCHEMBL36857
    • NCGC00091164-01
    • Z203045044
    • 619CVM6HOK
    • FS-2658
    • Antioxidant MB [Czech]
    • LANSOPRAZOLE IMPURITY E [EP IMPURITY]
    • RABEPRAZOLE SODIUM IMPURITY F [EP IMPURITY]
    • 134469-07-1
    • Tox21_201828
    • MFCD00466107
    • EC 209-502-6
    • Maybridge1_006897
    • 583-39-1
    • NCGC00091164-02
    • NS00007923
    • CCRIS 4837
    • 2-Merkaptobenzimidazol [Czech]
    • CAS-583-39-1
    • CS-W023180
    • 2-mercapto-benzimidazole
    • UNII-619CVM6HOK
    • F0074-0053
    • WLN: T56 BM DNJ CSH
    • 2-Benzimidazolinthion [Czech]
    • W11093
    • BCP21899
    • Q-101102
    • NCI-C60980
    • NSC-21414
    • 2-mercapto-1H-benzimidazol
    • CCG-47778
    • DTXSID9025536
    • MFCD00005593
    • 5468-83-7
    • Tox21_303274
    • BB 0242024
    • Merkaptobenzimidazol
    • 1,3-Dihydro-2H-benzo[d]imidazole-2-thione
    • NSC 21414
    • MERCAPTOBENZIMIDAZOLE, 2-
    • NSC21414
    • SCHEMBL1872555
    • SCHEMBL1236095
    • 1,3-dihydrobenzimidazole-2-thione
    • 2-mercapto-1 H-benzimidazole
    • EN300-21475
    • Benzimidazoline-2-thione
    • J-504656
    • MERCAPTOBENZIMIDAZOLE [USP IMPURITY]
    • CHEBI:228724
    • Lansoprazole Imp. E (EP): 1H-Benzimidazole-2-thiol
    • STK394298
    • STL294808
    • BBL023512
    • DB-053189
    • DB-042239
    • BBL011714
    • Benzimidazole-2(3H)-thione
    • LANSOPRAZOLE IMPURITY E (EP IMPURITY)
    • 2Thiol benzimidazole
    • Benzimidazole2thiol
    • G 580
    • 2H-Benzimidazole-2-thione;Lansoprazole impurity E
    • oPhenylenethiourea
    • 2Benzimidazolinthion
    • 1HBenzimidazole2thiol
    • Benzimidazoline2thione
    • MERCAPTOBENZIMIDAZOLE (USP IMPURITY)
    • NONFLEX MB
    • 2Benzimidazolethione
    • ANTAGE MB
    • 2,3Dihydro1Hbenzimidazole2thione
    • 2Mercapto1Hbenzimidazole
    • Vulkanox MBI
    • ANTIOXIDANT MB/K
    • 2Thiobenzimidazole
    • AO-MB
    • 1,3Dihydro2Hbenzimidazole2thione
    • Vulkanox MB
    • 2HBenzimidazole2thione, 1,3dihydro
    • 2Mercaptobenzoimidazole
    • SUMILIZER MB
    • 2Benzimidazolinethione
    • 2Merkaptobenzimidazol
    • IM00310
    • RABEPRAZOLE SODIUM IMPURITY F (EP IMPURITY)
    • MDL： MFCD00466107
    • Inchi： 1S/C7H6N2S/c10-7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H2,8,9,10)
    • InChI Key： YHMYGUUIMTVXNW-UHFFFAOYSA-N
    • SMILES： S=C1NC2C=CC=CC=2N1
    • BRN： 119867

Computed Properties

  • Exact Mass: 150.02500
  • Monoisotopic Mass: 150.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 56.2

Experimental Properties

  • Color/Form: White or light yellow fine powdery crystals
  • Density: 1.42
  • Melting Point: 300-304 °C (lit.)
  • Boiling Point: 332.1±25.0 °C at 760 mmHg
  • Flash Point: >250°C
  • Refractive Index: 1.5500 (estimate)
  • Solubility: 0.3g/l
  • Water Partition Coefficient: <0.1 g/100 mL at 23.5 ºC
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 67.48000
  • LogP: 1.85160
  • Merck: 1082
  • Solubility: Soluble in ether, acetone and ethyl acetate, insoluble in petroleum ether and dichloromethane, insoluble in carbon tetrachloride, benzene and water

1H-1,3-benzodiazole-2-thiol Security Information

1H-1,3-benzodiazole-2-thiol Customs Data

  • HS CODE：29339910
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-1,3-benzodiazole-2-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY012865-100g
2-Mercaptobenzimidazole
 583-39-1 ≥98%
100g
 ¥64.00 2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY012865-500g
2-Mercaptobenzimidazole
 583-39-1 ≥98%
500g
 ¥250.00 2024-07-09
Fluorochem
068818-25g
2-Mercaptobenzimidazole
 583-39-1 97%
25g
 ￡10.00 2022-03-01
Fluorochem
068818-100g
2-Mercaptobenzimidazole
 583-39-1 97%
100g
 ￡15.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0055-25g
1H-1,3-benzodiazole-2-thiol
 583-39-1 98.0%(LC&T)
25g
 ￥135.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B0055-500g
1H-1,3-benzodiazole-2-thiol
 583-39-1 98.0%(LC&T)
500g
 ￥645.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M059A-500g
1H-1,3-benzodiazole-2-thiol
 583-39-1 98%
500g
 ￥197.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M059A-1kg
1H-1,3-benzodiazole-2-thiol
 583-39-1 98%
1kg
 ￥350.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M059A-100g
1H-1,3-benzodiazole-2-thiol
 583-39-1 98%
100g
 ￥71.0 2022-05-30
TRC
M225190-1g
2-Mercaptobenzimidazole
 583-39-1
1g
 $ 74.00 2023-09-07

1H-1,3-benzodiazole-2-thiol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:583-39-1)2-Mercaptobenzimidazole
Order Number:LE18637;LE330;LE5870035
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:19
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:583-39-1)2-Mercaptobenzimidazole
Order Number:sfd19257
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

1H-1,3-benzodiazole-2-thiol Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR
GC-MS
GC-MS

1H-1,3-benzodiazole-2-thiol Related Literature

Related Categories

583-39-1 (1H-1,3-benzodiazole-2-thiol) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:583-39-1)2-Mercaptobenzimidazole
LE18637;LE330;LE5870035
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:583-39-1)2-Mercaptobenzimidazole
sfd19257
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email